1-Carboxymethyl-1H-indole-3-carboxylic acid ethyl ester

• Molecular Formula: C13H13NO4
• Molecular Weight: 247.25 g/mol
• IUPAC Name: 2-(3-ethoxycarbonylindol-1-yl)acetic acid
• InChI: InChI=1S/C13H13NO4/c1-2-18-13(17)10-7-14(8-12(15)16)11-6-4-3-5-9(10)11/h3-7H,2,8H2,1H3,(H,15,16)
• InChI Key: LWDMNSVGJOSMFZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=CC=CC=C21)CC(=O)O

Description

1-Carboxymethyl-1H-indole-3-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C13H13NO4 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-tert-Butoxycarbonylmethyl-1H-indole-3-carboxylic acid ethyl ester (700 mg, 2.31 mmol) was dissolved in CH2Cl2 (12 mL), TFA (2.65 mL, 34.6 mmol) was added and the solution was stirred at RT over week end. CH2Cl2 and water were added, the layers were separated and the aqueous one re-extracted with CH2Cl2 (2×). The combined organic layers were dried with Na2SO4, filtered and concentrated to give the desired compound. TLC, Rf (EtOAc)=0.62; MS (LC/MS): 248.1 [M+H]+, 246.0 [M−H]−; tR (HPLC conditions a): 3.03 min.